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Compound of Interest

Compound Name: 2-Butanone, 4-methoxy-

Cat. No.: B1360277 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 2-
Butanone, 4-methoxy- (CAS 6975-85-5). Adherence to these procedures is critical for

ensuring laboratory safety and operational integrity.

Chemical Hazard and Property Overview
2-Butanone, 4-methoxy- is a flammable liquid that also poses risks of skin, eye, and

respiratory irritation.[1] A comprehensive understanding of its properties is the first step in safe

handling.

Table 1: Physicochemical and Hazard Properties of 2-Butanone, 4-methoxy-
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Property Value Reference

CAS Number 6975-85-5 [1]

Molecular Formula C5H10O2 [1]

Molecular Weight 102.13 g/mol [1]

Appearance Colorless liquid

Boiling Point Not available

Flash Point Not available

GHS Hazard Classifications

Flammable Liquid (Category

3), Skin Irritant (Category 2),

Serious Eye Irritation

(Category 2A), Specific target

organ toxicity — single

exposure (Category 3),

Respiratory tract irritation

[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to mitigate the identified hazards. The following

table outlines the minimum required PPE.

Table 2: Recommended Personal Protective Equipment for 2-Butanone, 4-methoxy-
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Body Part PPE Recommendation
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile gloves are

recommended for handling 2-

Butanone, 4-methoxy-. Given

the lack of specific

breakthrough time data for this

chemical, a conservative

approach is to double-glove

and change gloves

immediately after any

suspected contact or after a

maximum of two hours of

continuous use. Regularly

inspect gloves for any signs of

degradation, such as swelling,

discoloration, or tearing.

Eyes/Face
Safety goggles with side

shields or a face shield

Standard laboratory safety

glasses are insufficient.

Chemical splash goggles are

required to provide a seal

around the eyes. A face shield

should be worn in conjunction

with goggles when there is a

significant risk of splashing.

Body Flame-resistant laboratory coat

A lab coat made of a flame-

resistant material (e.g.,

Nomex® or treated cotton) is

essential due to the

flammability of the chemical.

Ensure the lab coat is fully

buttoned.

Respiratory Use in a certified chemical

fume hood

All handling of 2-Butanone, 4-

methoxy- must be conducted

in a properly functioning
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chemical fume hood to

minimize inhalation of vapors.

[2] If a fume hood is not

available or during a large spill,

a NIOSH-approved respirator

with an organic vapor cartridge

may be necessary.[2]

Diagram 1: PPE Selection Workflow

This diagram illustrates the decision-making process for selecting the appropriate PPE when

handling 2-Butanone, 4-methoxy-.
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Personal Protective Equipment (PPE) Selection

Start: Handling 2-Butanone, 4-methoxy-

Is a certified chemical fume hood available?

Work is not permitted without proper ventilation

No

Wear chemical splash goggles

Yes

Use NIOSH-approved respirator with organic vapor cartridge Is there a significant splash risk?

Wear a face shield in addition to goggles

Yes

Wear nitrile gloves (double-gloved)

No

Wear a flame-resistant lab coat

Proceed with handling

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-Butanone, 4-methoxy-.

Operational and Disposal Plans
Handling and Storage
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Engineering Controls: Always handle 2-Butanone, 4-methoxy- in a well-ventilated area,

preferably within a certified chemical fume hood.

Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area away from heat, sparks, open flames, and strong oxidizing agents.

Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Spill Response Protocol
Immediate and decisive action is required in the event of a spill.

Evacuate and Alert: Immediately evacuate the spill area and alert nearby personnel.

Ventilate: If it can be done safely, increase ventilation to the area.

Containment: For small spills, contain the liquid with an inert absorbent material such as

vermiculite, sand, or commercial sorbent pads. Do not use combustible materials like paper

towels.

Neutralization: There is no specific neutralization agent for this chemical.

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a sealed,

labeled container for hazardous waste disposal.

Decontamination: Decontaminate the spill area with a suitable laboratory detergent and

water.

Large Spills: For large spills, evacuate the laboratory, close the doors, and contact the

institution's emergency response team immediately.

Disposal Plan
All waste containing 2-Butanone, 4-methoxy- must be treated as hazardous waste.

Liquid Waste: Collect all liquid waste containing 2-Butanone, 4-methoxy- in a designated,

properly labeled, and sealed waste container. The container should be compatible with
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flammable organic liquids.

Solid Waste: Contaminated solid waste, including gloves, absorbent materials, and empty

containers, must be placed in a sealed and labeled hazardous waste container.

Disposal Method: The primary recommended method for the disposal of ketones is

incineration.[3] Do not dispose of 2-Butanone, 4-methoxy- down the drain. Follow all local,

state, and federal regulations for hazardous waste disposal. Contact your institution's

environmental health and safety department for specific disposal procedures.[3][4][5]

Emergency First Aid Procedures
Table 3: First Aid Measures for 2-Butanone, 4-methoxy- Exposure

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[7]

Ingestion

Do NOT induce vomiting. If the individual is

conscious and alert, rinse their mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.
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Disclaimer: This information is intended for guidance in a laboratory setting and is not a

substitute for a comprehensive risk assessment and adherence to all institutional and

regulatory safety protocols. Always consult the most up-to-date Safety Data Sheet (SDS) for 2-
Butanone, 4-methoxy- before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1360277?utm_src=pdf-body
https://www.benchchem.com/product/b1360277?utm_src=pdf-body
https://www.benchchem.com/product/b1360277?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butanone_-4-methoxy
https://www.cdc.gov/niosh/npg/npgd0069.html
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.otago.ac.nz/__data/assets/pdf_file/0035/318995/download-the-chemical-disposal-waste-guidelines-080557.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://inside.wooster.edu/emergency-management/hazardous-material-spill/
https://ehs.research.uiowa.edu/chemical/spillemergency-planning
https://ehs.research.uiowa.edu/chemical/spillemergency-planning
https://www.benchchem.com/product/b1360277#personal-protective-equipment-for-handling-2-butanone-4-methoxy
https://www.benchchem.com/product/b1360277#personal-protective-equipment-for-handling-2-butanone-4-methoxy
https://www.benchchem.com/product/b1360277#personal-protective-equipment-for-handling-2-butanone-4-methoxy
https://www.benchchem.com/product/b1360277#personal-protective-equipment-for-handling-2-butanone-4-methoxy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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